Cas no 745830-19-7 (7-ethoxyquinoline-3-carbaldehyde)

• Product Name: 7-ethoxyquinoline-3-carbaldehyde
• CAS No: 745830-19-7
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 1020823
• PubChem ID: 45093900
• Update Time: 2025-05-20

7-ethoxyquinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxaldehyde,7-ethoxy-(9CI)
• 7-ethoxy-3-Quinolinecarboxaldehyde
• 7-ethoxyquinoline-3-carbaldehyde
• 745830-19-7
• SCHEMBL11971504
• SB69509
• FT-0761975
• 3-Quinolinecarboxaldehyde, 7-ethoxy-
• DA-35664

• Inchi： 1S/C12H11NO2/c1-2-15-11-4-3-10-5-9(8-14)7-13-12(10)6-11/h3-8H,2H2,1H3
• InChI Key： BAUQSXNPDVKKHM-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2=CC(C=O)=CN=C2C=1

Computed Properties

• Exact Mass: 201.07903
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 7-ethoxyquinoline-3-carbaldehyde

Introduction to 7-ethoxyquinoline-3-carbaldehyde (CAS No. 745830-19-7)

7-ethoxyquinoline-3-carbaldehyde is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its versatile structural framework and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 745830-19-7, belongs to the quinoline derivatives family, which is well-documented for its pharmacological significance. Quinoline derivatives have been extensively studied for their roles in treating various diseases, including malaria, bacterial infections, and certain types of cancer. The introduction of an ethoxy group at the 7-position and a formyl group at the 3-position in 7-ethoxyquinoline-3-carbaldehyde modifies its electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The structural motif of 7-ethoxyquinoline-3-carbaldehyde consists of a fused benzene and pyridine ring system, with functional groups that can participate in diverse chemical reactions. The presence of the aldehyde group (–CHO) at the 3-position makes this compound a valuable intermediate in organic synthesis, particularly in the preparation of more complex molecules. Additionally, the ethoxy group (–OCH₃) at the 7-position introduces polarity and hydrogen bonding capabilities, which can influence its solubility and interactions with biological targets.

In recent years, there has been a surge in research focused on quinoline derivatives as scaffolds for developing novel therapeutic agents. The unique electronic properties of the quinoline core allow for modulation of biological activity through structural modifications. For instance, studies have shown that quinoline derivatives can exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. Among these derivatives, 7-ethoxyquinoline-3-carbaldehyde has emerged as a compound of interest due to its potential to interact with biological macromolecules such as enzymes and receptors.

One of the most compelling aspects of 7-ethoxyquinoline-3-carbaldehyde is its utility as a building block in synthetic chemistry. The aldehyde functionality provides a reactive site for condensation reactions with various nucleophiles, enabling the construction of more complex molecules. This property has been exploited in the synthesis of pharmacophores that mimic natural products with known bioactivities. For example, researchers have utilized 7-ethoxyquinoline-3-carbaldehyde to develop inhibitors targeting enzymes involved in cancer progression.

Recent advancements in computational chemistry have further enhanced the understanding of 7-ethoxyquinoline-3-carbaldehyde's interactions with biological targets. Molecular docking studies have been conducted to predict how this compound might bind to specific proteins or enzymes. These studies have revealed that 7-ethoxyquinoline-3-carbaldehyde can potentially disrupt key biological pathways by inhibiting enzymes such as kinases or proteases. Such insights are crucial for designing next-generation drugs with improved efficacy and reduced side effects.

The pharmaceutical industry has taken note of these findings, leading to increased interest in quinoline derivatives like 7-ethoxyquinoline-3-carbaldehyde. Several companies are now exploring this compound as a lead candidate for drug development programs targeting various diseases. Preclinical studies have demonstrated promising results in terms of bioactivity and selectivity, suggesting that further investigation is warranted.

Moreover, the synthesis of 7-ethoxyquinoline-3-carbaldehyde has been optimized to ensure high yield and purity, making it more accessible for research purposes. Advances in synthetic methodologies have allowed chemists to produce this compound efficiently on both laboratory and industrial scales. This accessibility is crucial for conducting large-scale screening campaigns and validating its potential as a therapeutic agent.

The role of 7-ethoxyquinoline-3-carbaldehyde in medicinal chemistry extends beyond its use as an intermediate. It has also been investigated for its ability to modulate cellular processes at the molecular level. For instance, studies have suggested that this compound can interfere with signal transduction pathways by binding to specific receptors or ion channels. These interactions may lead to novel therapeutic strategies for conditions such as neurodegenerative diseases or autoimmune disorders.

In conclusion,7-ethoxyquinoline-3-carbaldehyde (CAS No. 745830-19-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its role as a synthetic intermediate and lead compound underscores its importance in drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this compound,7-ethoxyquinoline-3-carbaldehyde is poised to play a pivotal role in the development of next-generation therapeutics.